Cas no 1443982-10-2 (2-(Chloromethyl)-5-(difluoromethyl)-1,3,4-thiadiazole)

• Product Name: 2-(Chloromethyl)-5-(difluoromethyl)-1,3,4-thiadiazole
• CAS No: 1443982-10-2
• MF: C₄H₃ClF₂N₂S
• MW: 184.594825029373
• CID: 5055065
• PubChem ID: 65695824
• Update Time: 2025-05-23

2-(Chloromethyl)-5-(difluoromethyl)-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-5-(difluoromethyl)-1,3,4-thiadiazole
• NE51286
• 2-(Chloromethyl)-5-(difluoromethyl)-1,3,4-thiadiazole

• Inchi： 1S/C4H3ClF2N2S/c5-1-2-8-9-4(10-2)3(6)7/h3H,1H2
• InChI Key： USPZIASWSPEGCF-UHFFFAOYSA-N
• SMILES： ClCC1=NN=C(C(F)F)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 115
• XLogP3: 1.4
• Topological Polar Surface Area: 54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles

Additional information on 2-(Chloromethyl)-5-(difluoromethyl)-1,3,4-thiadiazole

Professional Introduction to 2-(Chloromethyl)-5-(difluoromethyl)-1,3,4-thiadiazole (CAS No. 1443982-10-2)

2-(Chloromethyl)-5-()-1,3,4-thiadiazole, identified by its CAS number 1443982-10-2, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound belongs to the thiadiazole family, which is renowned for its diverse biological activities and utility in drug development. The presence of both chloromethyl and substituents in its molecular structure imparts unique reactivity and functional properties, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The structural framework of 2-(Chloromethyl)-5-()-1,3,4-thiadiazole consists of a thiadiazole core, which is a fused ring system comprising sulfur, nitrogen, and carbon atoms. This core structure is known to exhibit remarkable stability and electronic characteristics that are conducive to interactions with biological targets. The group at the 2-position introduces a nucleophilic center, facilitating nucleophilic substitution reactions that are pivotal in constructing more complex molecular architectures. On the other hand, the group at the 5-position enhances lipophilicity and metabolic stability, which are critical factors in drug design for improving bioavailability and prolonging therapeutic effects.

In recent years, 2-()-5-()-1,3,4- has garnered attention in academic and industrial research due to its potential applications in medicinal chemistry. The compound has been explored as a precursor in the synthesis of novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its utility in developing inhibitors of kinases and other enzymes involved in cancer progression. The functionality allows for facile coupling with amines and other nucleophiles, enabling the construction of peptidomimetics and protein-protein interaction inhibitors. Meanwhile, the group is a well-known pharmacophore that improves binding affinity and resistance to metabolic degradation.

The pharmaceutical industry has been particularly interested in leveraging the reactivity of 2-()-5-()-1,3,4- to develop next-generation drugs. Researchers have reported its incorporation into scaffolds that exhibit potent activity against infectious diseases and inflammatory conditions. The compound's ability to undergo selective functionalization makes it an attractive building block for generating libraries of diverse compounds for high-throughput screening. Additionally, advances in computational chemistry have enabled the rational design of derivatives with optimized pharmacokinetic profiles.

The synthesis of 2-()-5-()-1,3,4- involves multi-step organic transformations that highlight the compound's synthetic versatility. Traditional methods often employ halogenation and alkylation reactions to introduce the desired substituents onto the thiadiazole core. However, modern synthetic approaches have incorporated greener methodologies, such as transition-metal-catalyzed cross-coupling reactions, which offer improved yields and selectivity while minimizing environmental impact. These innovations align with the growing emphasis on sustainable chemistry practices within the pharmaceutical sector.

The biological evaluation of 2-()-5-()-1,3,4-thiadiazole has revealed promising activities across multiple therapeutic areas. Preclinical studies have shown that derivatives of this compound exhibit inhibitory effects on enzymes implicated in metabolic disorders. Furthermore, their interaction with biological targets suggests potential applications in neurodegenerative diseases and autoimmune conditions. The combination of structural features provided by the , , and thiadiazole moieties makes this compound a versatile tool for medicinal chemists seeking to develop innovative treatments.

The future prospects for 2-()-5-()-1,3,4-thiadiazole are vast and multifaceted. Ongoing research aims to expand its utility through interdisciplinary collaborations between synthetic chemists and biologists. By integrating cutting-edge technologies such as machine learning and artificial intelligence into drug discovery processes, scientists hope to accelerate the identification of novel derivatives with enhanced therapeutic potential. As our understanding of disease mechanisms evolves, so too will the applications of this remarkable heterocyclic compound.

In conclusion, 2-()-5-()-1,3,4-thiadiazole (CAS No. 1443982-10-2) represents a cornerstone in modern pharmaceutical chemistry. Its unique structural attributes and reactivity profile have positioned it as a key intermediate in the development of innovative therapeutics across numerous disease indications. With continued advancements in synthetic methodologies and biological evaluation techniques，this compound is poised to remain at forefront of medicinal chemistry research for years to come.